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Compound of Interest

Compound Name: Eupahualin C

Cat. No.: B593240

Eupahualin C: A Technical Guide for
Researchers

An In-depth Examination of the Physical, Chemical, and Biological Properties of a Promising
Sesquiterpene Lactone

Abstract

Eupahualin C is a sesquiterpene lactone of the germacranolide type, first isolated from the
plant Eupatorium hualienense. This technical guide provides a comprehensive overview of the
known physical and chemical properties of Eupahualin C, including its molecular structure,
spectral data, and other key characteristics. Furthermore, it delves into its biological activities,
particularly its cytotoxic effects on cancer cell lines, and outlines the experimental protocols for
its isolation and characterization. This document is intended to serve as a valuable resource for
researchers, scientists, and drug development professionals interested in the therapeutic
potential of Eupahualin C.

Physicochemical Properties

Eupahualin C is a colorless, amorphous powder.[1] Its fundamental physical and chemical
properties have been determined through various analytical techniques, providing a solid
foundation for further research and development.
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Property Value Source
Molecular Formula C20H2407 [1]
Molecular Weight 376.4 g/mol [1]
Appearance Colorless amorphous powder [1]
Optical Rotation [a]D?5 -123 (c 0.1, CHCIs) [1]

Table 1: Physical and Chemical Properties of Eupahualin C

Spectral Data

The structural elucidation of Eupahualin C was achieved through extensive spectroscopic
analysis, including infrared (IR), mass spectrometry (MS), and nuclear magnetic resonance
(NMR) spectroscopy.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) confirmed the molecular formula of Eupahualin C.

Technique lon Observed m/z Calculated m/z

HRESIMS [M+Na]* 399.1418 399.1420

Table 2: High-Resolution Mass Spectrometry Data for Eupahualin C[1]

Infrared Spectroscopy

The infrared spectrum of Eupahualin C indicates the presence of key functional groups.

Wavenumber (cm~?) Functional Group
3448 Hydroxyl (-OH)
1765 y-Lactone

1732 Ester
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Table 3: Infrared Spectral Data for Eupahualin C[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 3C NMR data were crucial for determining the precise stereochemistry of

Eupahualin C. The assignments were confirmed by 2D NMR experiments (COSY, HMQC, and
HMBC). All spectra were recorded in CDCls.
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Position 13C (oc¢) 'H (6H, mulit., J in Hz)
1 134.1 5.12, d (10.0)

2 37.8 2.35, m

3 25.5 1.80, m; 1.65, m

4 140.7

5 50.1 195, m

6 77.9 5.35, t (9.5)

7 81.2 4.15, d (9.5)

8 73.0 5.50, s

9 40.5 2.15, m; 2.05, m

10 129.2

11 139.3

12 170.1

13 125.1 6.20, d (3.5); 5.60, d (3.0)
14 16.5 1.60, s

15 62.9 4.20, d (12.0); 4.10, d (12.0)
1 166.5

2' 128.2

3 139.8 6.80, q (7.0)

4 61.2 4.25,s

5" 14.3 1.85, d (7.0)

OAc 170.5, 21.0

Table 4: 1H and 3C NMR Spectral Data for Eupahualin C (500 MHz for *H, 125 MHz for 13C,

CDCl)[1]
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Biological Activity and Signaling Pathways

Eupahualin C has demonstrated significant cytotoxic activity against several human cancer
cell lines. This suggests its potential as a lead compound for the development of novel
anticancer agents.

Cytotoxic Activity

Initial screenings revealed that Eupahualin C exhibits potent cytotoxicity against human
chronic myelogenous leukemia (K562) and human bone osteosarcoma (U20S) cell lines.[1]

Cell Line ICso0 (pg/mL)
K562 0.89
U20S 1.12

Table 5: Cytotoxic Activity of Eupahualin C[1]

While the precise signaling pathways modulated by Eupahualin C have not been fully
elucidated, its cytotoxic effects suggest a potential to induce apoptosis in cancer cells. The a-
methylene-y-lactone moiety present in its structure is a common feature in many sesquiterpene
lactones known to induce apoptosis through various mechanisms, including the inhibition of
NF-kB and the generation of reactive oxygen species (ROS). Further research is required to
delineate the specific molecular targets and signaling cascades affected by Eupahualin C.

Enters | o ModulatesI Signaling Pathways M» Apoptosis
(e.g., NF-kB)

Click to download full resolution via product page

Caption: Proposed mechanism of Eupahualin C inducing apoptosis in cancer cells.

Experimental Protocols

The following protocols are based on the methods described for the isolation and
characterization of Eupahualin C.
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Isolation of Eupahualin C

The isolation of Eupahualin C from the aerial parts of Eupatorium hualienense involves a
multi-step extraction and chromatographic process.

Air-dried aerial parts of
Eupatorium hualienense

'

Extraction with MeOH

'

Partition between
EtOAc and H20

EtOAc Layer H20 Layer (discarded)

Silica Gel Column Chromatography
(n-hexane-EtOAc gradient)

Collection of Fractions

Preparative HPLC
(CH2Cl2-MeOH)

Pure Eupahualin C
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Caption: Workflow for the isolation of Eupahualin C.
Detailed Protocol:

o Extraction: Air-dried and powdered aerial parts of E. hualienense are extracted with
methanol (MeOH) at room temperature. The solvent is then evaporated under reduced
pressure to yield a crude extract.

» Partitioning: The crude extract is suspended in water and partitioned with ethyl acetate
(EtOACc). The EtOAc layer, containing the less polar compounds including sesquiterpene
lactones, is collected and concentrated.

» Silica Gel Chromatography: The EtOAc-soluble fraction is subjected to column
chromatography on silica gel, eluting with a gradient of n-hexane and EtOAc. Fractions are
collected and monitored by thin-layer chromatography (TLC).

o Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing
Eupahualin C are further purified by preparative HPLC using a suitable column (e.g., C18)
and a mobile phase such as a mixture of dichloromethane (CH2Clz) and MeOH to yield the
pure compound.[1]

Structural Elucidation

The structure of the isolated Eupahualin C is determined using a combination of spectroscopic
methods.

e Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)
is used to determine the exact mass and molecular formula of the compound.

« Infrared Spectroscopy: An IR spectrum is recorded to identify the presence of characteristic
functional groups such as hydroxyls, lactones, and esters.

* NMR Spectroscopy: *H and 3C NMR spectra are acquired to determine the carbon skeleton
and the proton environments. 2D NMR experiments, including Correlation Spectroscopy
(COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple
Bond Correlation (HMBC), are performed to establish the connectivity of protons and
carbons and to assign all signals unambiguously.
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Conclusion

Eupahualin C is a sesquiterpene lactone with significant cytotoxic properties that warrant
further investigation. This guide provides the foundational physicochemical and biological data,
along with experimental methodologies, to facilitate future research into its mechanism of
action and potential therapeutic applications. The detailed spectral information and isolation
protocols serve as a practical resource for chemists and pharmacologists aiming to work with
this promising natural product. Further studies are needed to explore its in vivo efficacy and to
fully characterize the signaling pathways through which it exerts its cytotoxic effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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